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Compound of Interest

Compound Name: 2-aminothiazol-4-ol

Cat. No.: B1296162

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the solubility
and melting point of 2-amino-4-thiazolidinone, a key heterocyclic scaffold in medicinal
chemistry. Due to its structural significance in the development of various therapeutic agents, a
thorough understanding of its physicochemical properties is paramount for researchers in drug
discovery and development.

Core Physicochemical Data

The following table summarizes the key quantitative data for the melting point of 2-amino-4-
thiazolidinone. It is important to note that while a melting point has been reported, specific
guantitative solubility data in common laboratory solvents is not readily available in published

literature. Therefore, this guide provides detailed experimental protocols for the determination
of these values.
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Property Value Source

Melting Point 241 °C (with decomposition) NIST Chemistry WebBook
Solubility

Water Data not available

Ethanol Data not available

Dimethyl Sulfoxide (DMSO) Data not available

Experimental Protocols

To address the gap in available solubility data and to provide a standardized method for the
determination of the melting point, the following detailed experimental protocols are provided.

Determination of Melting Point

This protocol is based on the capillary method as described in the United States Pharmacopeia
(USP) and European Pharmacopoeia (Ph. Eur.).

Principle: The melting point is determined as the temperature at which the substance
transitions from a solid to a liquid state. For crystalline solids, this is typically a sharp transition,
and the temperature range from the initial to the final stage of melting is recorded.

Apparatus:

¢ Melting point apparatus with a temperature-controlled heating block and a means for
observing the sample.

o Capillary tubes (closed at one end, approximately 100 mm long, 0.8-1.2 mm internal
diameter, 0.2-0.3 mm wall thickness).

o Calibrated thermometer or temperature probe.
Procedure:

e Sample Preparation:
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o Ensure the 2-amino-4-thiazolidinone sample is dry and finely powdered. If necessary, dry
the sample in a desiccator over a suitable drying agent.

o Introduce the powdered sample into a capillary tube to a height of 2.5-3.5 mm.

o Compact the sample by tapping the tube gently on a hard surface.

e Measurement:

o Place the capillary tube containing the sample into the heating block of the melting point
apparatus.

o Set the starting temperature to approximately 10-15 °C below the expected melting point
(around 225 °C).

o Set the heating rate to 1-2 °C per minute.
o Observe the sample closely through the viewing lens.

o Record the temperature at which the first signs of melting (collapse of the column or
appearance of liquid) are observed.

o Continue heating and record the temperature at which the sample is completely molten
(the clear point).

o The melting range is the interval between these two temperatures. Given that 2-amino-4-
thiazolidinone decomposes, the temperature at which decomposition begins should also
be noted.

Data Reporting: Report the melting range, including the onset and clear point temperatures, as
well as the observed decomposition temperature. For example: "Melting range: 239-241 °C,
with decomposition.”

Determination of Aqueous and Solvent Solubility
(Shake-Flask Method)

This protocol outlines the shake-flask method, a widely accepted technique for determining the
thermodynamic solubility of a compound. The concentration of the dissolved compound can be
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quantified using UV-Vis spectrophotometry.

Principle: An excess amount of the solid compound is agitated in a solvent for a prolonged
period to ensure that equilibrium is reached between the dissolved and undissolved solute. The
concentration of the solute in the resulting saturated solution is then determined.

Apparatus:

o Orbital shaker or wrist-action shaker in a temperature-controlled environment (e.g., incubator
or water bath).

e Glass vials with screw caps.

» Analytical balance.

o Syringe filters (e.g., 0.22 um PTFE or PVDF).

o UV-Vis spectrophotometer.

e Quartz or UV-transparent cuvettes.

e Volumetric flasks and pipettes.

Procedure:

e Preparation of Standard Solutions and Calibration Curve:

o Prepare a stock solution of 2-amino-4-thiazolidinone of a known concentration in the
chosen solvent (e.g., water, ethanol, DMSO).

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for 2-amino-4-thiazolidinone. The Amax should be determined by
scanning a solution of the compound across a range of UV wavelengths.

o Plot a calibration curve of absorbance versus concentration.
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e Solubility Measurement:

o

Add an excess amount of 2-amino-4-thiazolidinone to a vial containing a known volume of
the desired solvent (e.g., 5 mL). Ensure there is undissolved solid present.

o Seal the vials and place them on the shaker in a temperature-controlled environment (e.g.,
25 °C or 37 °C).

o Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours).

o After the equilibration period, allow the vials to stand undisturbed for a short period to
allow the excess solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe and filter it through a
syringe filter to remove any undissolved patrticles.

o Dilute the filtered saturated solution with the same solvent to a concentration that falls
within the range of the calibration curve.

o Measure the absorbance of the diluted solution at the Amax.
o Calculation:

o Using the equation from the calibration curve, calculate the concentration of the diluted
solution.

o Multiply this concentration by the dilution factor to determine the solubility of 2-amino-4-
thiazolidinone in the solvent.

Data Reporting: Report the solubility in units of g/L or mol/L at the specified temperature.

Visualizations

The following diagrams illustrate the experimental workflows for determining the melting point
and solubility of 2-amino-4-thiazolidinone.
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Workflow for Melting Point Determination
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Workflow for Solubility Determination via Shake-Flask Method

¢ To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 2-Amino-4-Thiazolidinone]. BenchChem, [2025]. [Online PDF]. Available at:
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thiazolidinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1296162#solubility-and-melting-point-of-2-amino-4-thiazolidinone
https://www.benchchem.com/product/b1296162#solubility-and-melting-point-of-2-amino-4-thiazolidinone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

